Cas no 2095396-24-8 (Ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate;hydrochloride)

• Product Name: Ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate;hydrochloride
• CAS No: 2095396-24-8
• MF: C₈H₁₃ClF₃NO₂
• MW: 247.642532110214
• CID: 5012638
• PubChem ID: 137838500
• Update Time: 2025-11-02

Ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride
• Ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate;hydrochloride
• rac-ethyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride
• 2095396-24-8
• starbld0025100
• EN300-366713

• Inchi： 1S/C8H12F3NO2.ClH/c1-2-14-7(13)5-3-12-4-6(5)8(9,10)11;/h5-6,12H,2-4H2,1H3;1H/t5-,6-;/m1./s1
• InChI Key： QNXAUJZMLPWYNN-KGZKBUQUSA-N
• SMILES： Cl.FC([C@@H]1CNC[C@H]1C(=O)OCC)(F)F

Computed Properties

• Exact Mass: 247.0586908g/mol
• Monoisotopic Mass: 247.0586908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Additional information on Ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate;hydrochloride

Comprehensive Overview of Ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride (CAS No. 2095396-24-8)

The compound Ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride (CAS No. 2095396-24-8) is a highly specialized chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and ester functionality, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in Ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride is its stereochemical purity. The (3S,4S) configuration ensures high enantioselectivity, which is critical for achieving desired pharmacological effects. This compound is often utilized in asymmetric synthesis and as a building block for peptidomimetics, a class of compounds that mimic the biological activity of peptides. Its hydrochloride salt form enhances solubility, making it more suitable for formulation studies.

In recent years, the demand for fluorinated compounds like Ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride has surged due to their ability to improve metabolic stability and bioavailability. The trifluoromethyl group is a hallmark of modern medicinal chemistry, as it can significantly alter the electronic and steric properties of molecules. This has led to its incorporation into numerous FDA-approved drugs, particularly in areas such as oncology and infectious diseases.

From a synthetic perspective, Ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride is often prepared via multi-step organic transformations, including asymmetric hydrogenation and esterification. The purity and yield of this compound are critical parameters, as they directly impact its utility in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its chemical and stereochemical properties.

The versatility of Ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride extends beyond pharmaceuticals. It is also being investigated for its potential in material science, particularly in the development of advanced polymers and coatings. The trifluoromethyl group imparts unique physicochemical properties, such as enhanced thermal stability and resistance to degradation, making it attractive for high-performance applications.

As the scientific community continues to explore the potential of chiral building blocks, compounds like Ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride are expected to play a pivotal role. Their ability to serve as precursors for biologically active molecules underscores their importance in modern chemistry. With ongoing advancements in synthetic methodologies and analytical technologies, the applications of this compound are likely to expand further.

In conclusion, Ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride (CAS No. 2095396-24-8) represents a fascinating intersection of chemistry and biology. Its unique structural attributes and broad applicability make it a compound of significant interest across multiple disciplines. Whether in drug discovery, material science, or agrochemical research, this molecule continues to demonstrate its value as a versatile and indispensable tool for scientists worldwide.